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Compound of Interest

Compound Name: 2-Methylundecanal

Cat. No.: B089849

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylundecanal, also known as aldehyde C-12 MNA, is an organic compound with the
chemical formula C12H240.[1][2][3][4] It is a colorless to pale yellow liquid characterized by a
distinctive herbaceous, orange, and ambergris-like aroma.[2] At high dilutions, it imparts a
flavor reminiscent of honey and nuts.[2][5] This aldehyde is a key ingredient in the fragrance
and flavor industries and also serves as a versatile intermediate in organic synthesis.[1][6] This
technical guide provides an in-depth overview of 2-Methylundecanal, including its
physicochemical properties, synthesis methodologies, applications, and safety information.

Physicochemical Properties

A summary of the key quantitative data for 2-Methylundecanal is presented in the table below
for easy reference and comparison.
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Property Value Units Reference(s)
Molecular Formula C12H240 [1112113114]
Molecular Weight 184.32 g/mol [1103114]
CAS Number 110-41-8 [11[21[3][4]
Appearance Colorle.ss t.o pale e

yellow liquid
Boiling Point 171 - 260 °C [1][21[71[8]
Density 0.82-0.83 g/mL at 25 °C [1107181191
Refractive Index 1.430 - 1.436 n20/D or n25/D [1112][8]1[10]
Flash Point 93 - 94 °C [2][11][12]

Soluble in organic
N solvents like alcohol
Solubility B ) [2][9][10]
and ether; insoluble in

water.

Purity >98% (GC) [1]

Synthesis of 2-Methylundecanal

Several synthetic routes for 2-Methylundecanal have been established, with two primary
methods being prevalent in industrial production.[2][13]

Experimental Protocol: Synthesis via Darzens Reaction

This classic method, first reported by Georges Darzens in 1904, involves the condensation of a
ketone with an a-haloester in the presence of a base to form a glycidic ester, which is then
hydrolyzed and decarboxylated to yield the aldehyde.[2][13]

Materials:
o Methyl nonyl ketone

o Ethyl chloroacetate
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Sodium ethoxide (or another suitable base)
Diethyl ether (or another suitable aprotic solvent)
Hydrochloric acid (for acidification)

Sodium hydroxide (for saponification)

Procedure:

Glycidic Ester Formation: In a round-bottom flask equipped with a stirrer and a dropping
funnel, a solution of methyl nonyl ketone in diethyl ether is prepared. The flask is cooled in
an ice bath. A solution of sodium ethoxide in ethanol is added dropwise with continuous
stirring. Subsequently, ethyl chloroacetate is added dropwise while maintaining the low
temperature. The reaction mixture is stirred for several hours until the reaction is complete
(monitored by TLC).

Work-up: The reaction mixture is poured into ice-water and the organic layer is separated.
The aqueous layer is extracted with diethyl ether. The combined organic layers are washed
with water and brine, then dried over anhydrous sodium sulfate. The solvent is removed
under reduced pressure to yield the crude glycidic ester.

Saponification: The crude glycidic ester is dissolved in ethanol, and an aqueous solution of
sodium hydroxide is added. The mixture is refluxed for several hours until the saponification
is complete.

Decarboxylation: The reaction mixture is cooled, and the ethanol is removed under reduced
pressure. The remaining aqueous solution is acidified with hydrochloric acid, which leads to
the decarboxylation of the resulting glycidic acid to form 2-Methylundecanal.

Purification: The crude 2-Methylundecanal is extracted with diethyl ether. The organic layer
is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is
evaporated. The final product is purified by fractional distillation under reduced pressure.[2]
[14]

Alternative Synthesis Route
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Another common industrial synthesis begins with the hydroformylation of 1-decene to produce
undecanal.[2][5] The undecanal is then reacted with formaldehyde in the presence of a base to
form 2-methyleneundecanal.[2][14] Subsequent hydrogenation of the double bond yields 2-
Methylundecanal, which is then purified by fractional distillation.[2][5][14]

Applications
2-Methylundecanal is a versatile compound with applications across several industries:

e Fragrance Industry: It is a widely used fragrance ingredient in perfumes, soaps, detergents,
and other scented products.[1][2] It is known for imparting conifer and fir notes and is
famously a component of Chanel No. 5.[2][5]

o Flavor Industry: It is used as a flavoring agent in various food products, including baked
goods and confections.[1]

o Cosmetics: It serves as a fragrance component in a wide range of personal care products.[1]

e Organic Synthesis: It is a valuable intermediate for the synthesis of other organic
compounds.[1][8]

Biochemical Research: It is utilized in studies related to pheromones and insect behavior.[1]

Safety and Handling

2-Methylundecanal is classified as a skin irritant and may cause an allergic skin reaction.[15]
It is also considered very toxic to aquatic life with long-lasting effects.[15][16]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[15]

Wash skin thoroughly after handling.[15]

Wear protective gloves/protective clothing/eye protection/face protection.[15]

Avoid release to the environment.[15]
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If on skin: Wash with plenty of water.[15]

If skin irritation or rash occurs: Get medical advice/attention.[15]

Collect spillage.[15]

Dispose of contents/container in accordance with local regulations.[15]
For detailed safety information, refer to the Material Safety Data Sheet (MSDS).[11][15][16]

Quality Control Workflow

The following diagram illustrates a typical quality control workflow for 2-Methylundecanal,
ensuring the final product meets the required specifications for its intended use.

Click to download full resolution via product page

Caption: Quality Control Workflow for 2-Methylundecanal Production.

Conclusion

2-Methylundecanal (CAS 110-41-8) is a commercially significant aldehyde with a unique and
desirable aroma profile. Its synthesis is well-established, and it finds widespread use in the
fragrance, flavor, and cosmetic industries. A thorough understanding of its physicochemical
properties, synthesis, and safe handling procedures is essential for researchers, scientists, and
professionals involved in its production and application. The stringent quality control measures
outlined are crucial for ensuring the consistent quality and purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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